4-hydroxy-2,6-dimethyl-1lambda6-thiane-1,1-dione, Mixture of diastereomers
Overview
Description
The compound “4-hydroxy-2,6-dimethyl-1lambda6-thiane-1,1-dione, Mixture of diastereomers” is a chemical substance that is a mixture of diastereomers . Diastereomers are stereoisomers that are not mirror images of each other. Unfortunately, there is limited information available about this specific compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-hydroxy-2,6-dimethyl-1lambda6-thiane-1,1-dione involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,6-dimethyl-1,3-dithiolane-2-one", "Hydrogen peroxide", "Sodium hydroxide", "Water", "Methanol" ], "Reaction": [ "Step 1: 2,6-dimethyl-1,3-dithiolane-2-one is reacted with hydrogen peroxide in the presence of sodium hydroxide and water to form 4-hydroxy-2,6-dimethyl-1,3-dithiolane-2-one.", "Step 2: The product from step 1 is then treated with methanol to form a mixture of diastereomers of 4-hydroxy-2,6-dimethyl-1lambda6-thiane-1,1-dione." ] } | |
CAS No. |
2680538-93-4 |
Molecular Formula |
C7H14O3S |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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